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Compound of Interest

Compound Name: Bmy 42393

Cat. No.: B1667329

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical guidance for the proper disposal of BMY
42393, a prostacyclin agonist utilized in scientific research. Adherence to these procedures is
vital for maintaining a safe laboratory environment and ensuring regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals.

l. Understanding BMY 42393: Safety and Handling

BMY 42393 is an orally active prostacyclin agonist investigated for its role in suppressing
monocyte-macrophage atherogenic activity. While it may be shipped as a non-hazardous
chemical, its bioactive nature necessitates careful handling and disposal. As a solid powder, it
is soluble in DMSO but not in water.

Immediate Safety Precautions:

e Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses with side shields, and chemical-resistant gloves, when handling
BMY 42393.

e Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably
within a chemical fume hood, to prevent the inhalation of dust particles. Avoid direct contact
with skin and eyes.
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» Spill Management: In the event of a spill, isolate the area and prevent dust dispersal.
Carefully collect the spilled material using a damp cloth or absorbent pads. Clean the area
with a suitable laboratory detergent and water. Dispose of all contaminated materials as
chemical waste.

Il. Step-by-Step Disposal Protocol for BMY 42393

The following procedure outlines the recommended steps for the safe disposal of BMY 42393.
This protocol is based on general best practices for laboratory chemical waste. It is imperative
to consult the substance-specific Safety Data Sheet (SDS) and your institution's environmental
health and safety (EHS) guidelines for definitive procedures.

Step 1: Waste Segregation and Collection

e Unused Product: Do not dispose of unused BMY 42393 down the drain or in regular trash. It
must be treated as chemical waste.

o Contaminated Materials: All items that have come into contact with BMY 42393, including
pipette tips, gloves, weighing papers, and empty containers, must be collected as solid
chemical waste.

¢ Solutions: Solutions containing BMY 42393 should be collected in a designated, properly
labeled, and sealed waste container for liquid chemical waste.

Step 2: Waste Container Labeling

o Clearly label all waste containers with "Hazardous Waste" (or as required by your institution).
« |dentify the contents, including "BMY 42393" and any solvents used (e.g., DMSO).

« Indicate the approximate concentration and quantity of the waste.

Step 3: Storage of Chemical Waste

o Store waste containers in a designated, secure area away from incompatible materials.

e Ensure the storage area is well-ventilated and has secondary containment to prevent the
spread of potential leaks.
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Step 4: Arranging for Disposal
» Contact your institution's EHS department to schedule a pickup for the chemical waste.
o Follow all institutional procedures for waste manifest and handover.

lll. Quantitative Data Summary

As a specific Safety Data Sheet (SDS) for BMY 42393 was not publicly available at the time of
this writing, a quantitative data table on disposal parameters cannot be provided. Researchers
must obtain the SDS from the supplier for information regarding:

LD50 (Lethal Dose, 50%) values

Permissible Exposure Limits (PELS)

Concentrations requiring specific disposal methods

Deactivation procedures, if any

Data Point Value

Chemical Formula C25H21NO4

Solubility Soluble in DMSO, not in water
Physical State Solid powder

Dry, dark, at 0-4°C for short term or -20°C for

Recommended Storage
long term

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of BMY 42393 in a
laboratory setting.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of BMY 42393].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667329#bmy-42393-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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